Cas no 32358-68-2 (3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-)

3,6-Pyridazinedione, 1-acetyl-1,2-dihydro- structure
32358-68-2 structure
Product Name:3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-
CAS No:32358-68-2
MF:C6H6N2O3
MW:154.12344121933
CID:916864
Update Time:2024-06-14

3,6-Pyridazinedione, 1-acetyl-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-
    • Inchi: 1S/C6H6N2O3/c1-4(9)8-6(11)3-2-5(10)7-8/h2-3H,1H3,(H,7,10)
    • InChI Key: VYLGKHOSCXXTEU-UHFFFAOYSA-N
    • SMILES: C1(=O)NN(C(C)=O)C(=O)C=C1

Computed Properties

  • Exact Mass: 154.038
  • Monoisotopic Mass: 154.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.387
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.532
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